Cas no 1805376-38-8 (Methyl 4-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 4-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805376-38-8
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4873794
• Update Time: 2025-10-28

Methyl 4-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H9BrClF2NO2/c1-17-8(16)2-7-9(12)5(3-11)6(4-15-7)10(13)14/h4,10H,2-3H2,1H3
• InChI Key： JGIOTWDCASMPPW-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(CC(=O)OC)=NC=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate

Methyl 4-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate (CAS No. 1805376-38-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate, identified by its CAS number 1805376-38-8, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with a bromomethyl group at the 4-position, a chloro group at the 3-position, and a difluoromethyl group at the 5-position, along with an acetic acid ester at the 2-position, exhibits unique reactivity that makes it invaluable in the synthesis of various biologically active molecules.

The structural features of Methyl 4-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate contribute to its broad utility in medicinal chemistry. The presence of the bromomethyl group allows for facile introduction of nucleophiles, making it a preferred building block for constructing more complex heterocyclic frameworks. Additionally, the chloro and difluoromethyl substituents enhance the compound's lipophilicity and metabolic stability, which are critical factors in drug design. These attributes have positioned this compound as a cornerstone in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on exploiting fluorinated pyridines in drug discovery. The incorporation of fluorine atoms into pharmaceuticals is well-documented for its ability to modulate pharmacokinetic properties, such as bioavailability and half-life. Specifically, the difluoromethyl group is particularly noteworthy for its ability to improve binding affinity and resistance to metabolic degradation. This has led to its extensive use in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Methyl 4-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-acetate serves as an excellent precursor for accessing such fluorinated pyridine derivatives.

The compound's reactivity also extends to its utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The bromomethyl group can participate in Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, enabling the formation of carbon-carbon bonds with a wide range of organic substrates. This capability is particularly useful in constructing complex molecular architectures required for drug candidates. Furthermore, the presence of both electron-withdrawing and electron-donating groups on the pyridine ring allows for fine-tuning of electronic properties, which is essential for optimizing pharmacological activity.

bromomethyl)-3-chloro-5-(difluoromethyl strong>)pyridine-2-acetate as a key intermediate. Molecular modeling studies have demonstrated that derivatives of this compound can exhibit high binding affinity to target proteins involved in various diseases. For instance, researchers have utilized this scaffold to develop inhibitors targeting enzymes overexpressed in cancer cells. The combination of computational predictions with experimental validation has streamlined the drug discovery process, making this compound an indispensable tool in medicinal chemistry. bromomethyl strong >)-3-chloro-5-(< strong >difluoromethyl strong >)pyridine-2-acetate has found applications in materials science and agrochemicals. Its unique structural motifs make it a valuable precursor for synthesizing advanced materials with tailored properties. For example, fluorinated pyridines have been explored as components in organic electronics due to their ability to enhance charge transport properties. Similarly, derivatives of this compound have shown promise as bioactive agents in crop protection. bromomethyl strong >)-3-chloro-5-(< strong >difluoromethyl strong >)pyridine-2-acetate typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include halogenation reactions to introduce the < strong >chloro strong >and < strong > bromomethyl strong > groups, followed by protection-deprotection strategies to install the acetic acid ester functionality. The use of fluorinating agents such as Selectfluor® or DAST (di-n-butyl azodicarboxylate) is commonly employed to introduce the < strong > difluoromethyl strong > group. These synthetic routes highlight the compound's accessibility and scalability for industrial applications. bromomethyl strong >)-3-chloro-5-(< strong > difluoromethy l strong >)pyridine-2-acetate has prompted advancements in its production methods. Continuous flow chemistry has emerged as a particularly promising approach for improving yield and reducing reaction times. By leveraging microreactors and automated systems, manufacturers can achieve higher purity levels while minimizing waste generation. These innovations align with global efforts to promote sustainable chemical synthesis. bromomethy l strong >)-3-chloro-5-(< strong > difluor ometh yl str on g>)pyridine-2-acetate are likely to focus on expanding its applications in drug discovery and material science. Exploration of novel reaction pathways and catalytic systems will further enhance its utility as an intermediate. Additionally, interdisciplinary collaborations between chemists and biologists will be crucial for translating laboratory findings into clinical applications. bromometh yl str on g>) -3-chloro -5 -(< str on g>difluoro methyl str on g>)pyridine -2-acetate (CAS No. 1805376-38-8) is a multifaceted compound with significant implications across multiple scientific disciplines. Its structural versatility and reactivity make it an indispensable tool for pharmaceutical synthesis, while its potential applications extend into materials science and agrochemicals. As research continues to uncover new uses for this compound, it will undoubtedly remain at the forefront of chemical innovation.